Cas no 896264-54-3 (3-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea)

3-{1-(Benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea is a synthetic organic compound featuring a benzenesulfonyl-substituted pyrrolidine core linked to a phenylurea moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug development, given the presence of sulfonamide and urea functional groups, which are often associated with bioactivity. The benzenesulfonyl group may enhance stability and modulate pharmacokinetic properties, while the phenylurea segment could contribute to target binding affinity. Its well-defined molecular architecture allows for precise modifications, making it valuable in structure-activity relationship studies. The compound’s synthetic accessibility and functional group diversity further support its use in exploratory research for therapeutic agents.

3-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea structure

896264-54-3 structure

Product Name:3-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea

CAS No:896264-54-3

MF:C₁₈H₂₁N₃O₃S

MW:359.44264292717

CID:6573085

Update Time:2025-06-15

3-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

- 3-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea
- Urea, N-phenyl-N'-[[1-(phenylsulfonyl)-2-pyrrolidinyl]methyl]-
- Inchi： 1S/C18H21N3O3S/c22-18(20-15-8-3-1-4-9-15)19-14-16-10-7-13-21(16)25(23,24)17-11-5-2-6-12-17/h1-6,8-9,11-12,16H,7,10,13-14H2,(H2,19,20,22)
- InChI Key： AYCXWKRDAKGHFS-UHFFFAOYSA-N
- SMILES： N(C1=CC=CC=C1)C(NCC1CCCN1S(C1=CC=CC=C1)(=O)=O)=O

Experimental Properties

Density: 1.309±0.06 g/cm3(Predicted)
pka: 12.31±0.46(Predicted)

3-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2574-0005-2μmol	3-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-1-phenylurea	896264-54-3	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2574-0005-5μmol	3-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-1-phenylurea	896264-54-3	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2574-0005-10μmol	3-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-1-phenylurea	896264-54-3	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2574-0005-1mg	3-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-1-phenylurea	896264-54-3	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2574-0005-2mg	3-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-1-phenylurea	896264-54-3	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2574-0005-3mg	3-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-1-phenylurea	896264-54-3	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2574-0005-4mg	3-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-1-phenylurea	896264-54-3	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2574-0005-5mg	3-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-1-phenylurea	896264-54-3	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2574-0005-10mg	3-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-1-phenylurea	896264-54-3	90%+	10mg	$79.0	2023-05-16
Life Chemicals	F2574-0005-15mg	3-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-1-phenylurea	896264-54-3	90%+	15mg	$89.0	2023-05-16

3-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea Related Literature

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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Additional information on 3-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea

Comprehensive Overview of 3-{1-(Benzenesulfonyl)Pyrrolidin-2-Ylmethyl}-1-Phenylurea (CAS No. 896264-54-3)

The compound 3-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea (CAS No. 896264-54-3) is a chemically synthesized organic molecule with a unique structural framework. This urea derivative features a pyrrolidine ring substituted with a benzenesulfonyl group and a phenylurea moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular complexity and functional groups contribute to its potential applications in drug discovery and material science.

In recent years, researchers have focused on sulfonamide-based compounds due to their diverse biological activities, including antimicrobial, anti-inflammatory, and enzyme inhibitory properties. The presence of the benzenesulfonyl group in 896264-54-3 suggests possible interactions with biological targets, such as kinases or proteases, which are hot topics in cancer therapy and neurodegenerative disease research. This aligns with the growing demand for novel small-molecule inhibitors in precision medicine.

The pyrrolidine ring in this compound is a common motif in medicinal chemistry, often enhancing bioavailability and binding affinity. Combined with the phenylurea scaffold, which is prevalent in herbicides and pharmaceuticals, this molecule could serve as a lead compound for developing new agrochemicals or therapeutics. Users searching for "pyrrolidine derivatives in drug design" or "sulfonamide applications" will find this compound highly relevant.

From a synthetic perspective, 896264-54-3 exemplifies modern heterocyclic chemistry techniques. Its preparation likely involves multi-step reactions, such as N-sulfonylation and urea formation, which are frequently discussed in academic forums and patent literature. Laboratories focusing on green chemistry may explore eco-friendly routes to synthesize this compound, addressing the rising interest in sustainable synthesis.

Analytical characterization of 3-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with regulatory standards, a critical concern for industries targeting GMP certification or FDA approval. The compound's stability under various pH and temperature conditions is another area of investigation, particularly for formulators seeking excipient compatibility.

Market trends indicate increasing inquiries about custom synthesis and contract research for specialized compounds like 896264-54-3. Companies offering structure-activity relationship (SAR) studies or analytical method development for such molecules are gaining traction. Additionally, its potential as a chemical probe in target identification aligns with the booming proteomics and genomics sectors.

In conclusion, 3-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-1-phenylurea represents a versatile scaffold with broad interdisciplinary appeal. Its relevance to drug discovery, agrochemical innovation, and material science ensures sustained interest from academia and industry alike. Future research may uncover novel applications, particularly in personalized medicine and smart materials, making it a compound worth monitoring in scientific literature.